Cas no 892874-38-3 (7-Bromoquinoline-2,3-dicarboxylic acid)

• Product Name: 7-Bromoquinoline-2,3-dicarboxylic acid
• CAS No: 892874-38-3
• MF: C₁₁H₆BrNO₄
• MW: 296.073642253876
• CID: 1081988
• PubChem ID: 17039593
• Update Time: 2025-05-19

7-Bromoquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromoquinoline-2,3-dicarboxylic acid
• QU046
• 7-Bromoquinoline-2,3-dicarboxylicacid
• DTXSID50588868
• 892874-38-3
• AB45087
• MFCD08437557
• FT-0728059
• SY350470
• DB-078367

• Inchi： 1S/C11H6BrNO4/c12-6-2-1-5-3-7(10(14)15)9(11(16)17)13-8(5)4-6/h1-4H,(H,14,15)(H,16,17)
• InChI Key： VAXBHJZBCSBXTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)O)=C(C(=O)O)N=C2C=1

Computed Properties

• Exact Mass: 294.94800
• Monoisotopic Mass: 294.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.39370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Bromoquinoline-2,3-dicarboxylic acid

7-Bromoquinoline-2,3-Dicarboxylic Acid: A Comprehensive Overview

7-Bromoquinoline-2,3-dicarboxylic acid (CAS No. 892874-38-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at the 1-position. The presence of bromine at the 7-position and two carboxylic acid groups at positions 2 and 3 introduces unique electronic and structural properties that make it highly versatile for various applications.

The synthesis of 7-bromoquinoline-2,3-dicarboxylic acid has been extensively studied, with researchers exploring both traditional and innovative methods to optimize its production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the compound's importance in modern chemical research.

One of the most promising applications of 7-bromoquinoline-2,3-dicarboxylic acid lies in its potential as a building block for advanced materials. Its aromaticity and functional groups make it an ideal candidate for constructing coordination polymers, metal-organic frameworks (MOFs), and other hybrid materials. Recent studies have demonstrated its ability to form stable MOFs with exceptional porosity and surface area, which are highly desirable for gas storage and separation applications.

In the realm of pharmacology, 7-bromoquinoline-2,3-dicarboxylic acid has shown potential as a lead compound for drug development. Its structural features allow for easy functionalization, enabling researchers to explore its biological activities against various diseases. For example, derivatives of this compound have been investigated for their anti-tumor properties, with promising results in preclinical models. The carboxylic acid groups provide sites for further modification, facilitating the design of more potent and selective drug candidates.

The electronic properties of 7-bromoquinoline-2,3-dicarboxylic acid also make it a valuable component in optoelectronic devices. Its conjugated system enables efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaics. Recent research has focused on incorporating this compound into polymer blends to enhance device performance while maintaining stability under operational conditions.

From a structural perspective, 7-bromoquinoline-2,3-dicarboxylic acid exhibits a rigid planar geometry due to the aromaticity of the quinoline ring. This rigidity is advantageous in supramolecular chemistry, where it can serve as a template for self-assembled structures. The bromine substituent introduces additional functionality by acting as an electron-withdrawing group, further modulating the compound's electronic properties.

Looking ahead, the continued exploration of 7-bromoquinoline-2,3-dicarboxylic acid is expected to yield further breakthroughs across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials and therapeutic agents. As research progresses, new insights into its properties and applications will undoubtedly emerge, solidifying its role in cutting-edge scientific endeavors.